Cas no 2287249-69-6 (Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate;hydrochloride)

• Product Name: Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate;hydrochloride
• CAS No: 2287249-69-6
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 6158622
• PubChem ID: 137943634
• Update Time: 2025-10-05

Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate;hydrochloride
• methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate hydrochloride
• EN300-6746260
• 2287249-69-6

• Inchi： 1S/C8H15NO3.ClH/c1-3-12-6-4-7(9-5-6)8(10)11-2;/h6-7,9H,3-5H2,1-2H3;1H/t6-,7+;/m1./s1
• InChI Key： WIOLJXCUIQZZLD-HHQFNNIRSA-N
• SMILES： Cl.O(CC)[C@H]1CN[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 209.0818711g/mol
• Monoisotopic Mass: 209.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate;hydrochloride

Comprehensive Guide to Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate hydrochloride (CAS No. 2287249-69-6)

Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate hydrochloride (CAS No. 2287249-69-6) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in drug development and asymmetric synthesis. The (2S,4R) stereochemistry of this molecule makes it particularly valuable for creating enantiomerically pure intermediates, a critical requirement in modern medicinal chemistry.

The growing demand for chiral building blocks like Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate hydrochloride reflects the pharmaceutical industry's focus on developing more effective and safer drugs. Researchers frequently search for "chiral pyrrolidine synthesis" or "CAS 2287249-69-6 applications," highlighting the compound's relevance in current scientific trends. Its ethoxy group and ester functionality provide multiple sites for further chemical modifications, making it a versatile scaffold for drug discovery.

In terms of physical properties, Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate hydrochloride typically appears as a white to off-white crystalline powder. It is soluble in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The hydrochloride salt form enhances its stability and makes it more suitable for storage and handling in laboratory settings. These characteristics are frequently queried in search engines as "solubility of CAS 2287249-69-6" or "physical properties of Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate HCl."

The primary application of Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate hydrochloride lies in its role as a key intermediate in the synthesis of biologically active molecules. Pharmaceutical researchers value this compound for constructing proline analogs and peptidomimetics, which are crucial in developing enzyme inhibitors and receptor modulators. Recent publications have explored its use in creating potential therapeutics for neurological disorders, addressing common search queries like "pyrrolidine derivatives in CNS drug development."

From a synthetic chemistry perspective, the stereoselective preparation of Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate hydrochloride involves sophisticated catalytic methods. Modern approaches often employ asymmetric hydrogenation or enzymatic resolution techniques to achieve high enantiomeric purity. These methods answer frequent search terms such as "synthesis of chiral pyrrolidine carboxylates" and "manufacturing process for CAS 2287249-69-6." The compound's synthetic accessibility contributes to its popularity in both academic and industrial research settings.

The market for Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate hydrochloride has shown steady growth, driven by increasing R&D investments in chiral pharmaceuticals. Industry reports indicate rising demand for high-purity chiral intermediates, with particular interest in compounds like CAS 2287249-69-6 that offer multiple functionalization sites. This trend aligns with search patterns showing growing interest in "chiral compound market analysis" and "suppliers of Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate HCl."

Quality control of Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate hydrochloride involves rigorous analytical techniques. Standard characterization methods include HPLC for purity assessment, chiral chromatography for enantiomeric excess determination, and NMR spectroscopy for structural confirmation. These analytical protocols respond to common laboratory questions such as "how to analyze CAS 2287249-69-6 purity" and "characterization methods for pyrrolidine derivatives." Proper storage conditions typically recommend protection from moisture at controlled room temperature.

Recent scientific literature highlights innovative applications of Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate hydrochloride in fragment-based drug discovery. Its rigid pyrrolidine core serves as an excellent molecular scaffold for designing conformationally constrained bioactive molecules. This application addresses trending search terms like "pyrrolidine scaffolds in drug design" and "CAS 2287249-69-6 in medicinal chemistry." The compound's versatility continues to inspire new research directions in pharmaceutical development.

For researchers working with Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate hydrochloride, proper handling procedures should always be followed despite its non-hazardous classification. Standard laboratory practices include using personal protective equipment and working in well-ventilated areas. These safety considerations respond to common queries such as "handling guidelines for chiral pyrrolidine derivatives" while maintaining compliance with regulatory requirements.

The future outlook for Methyl (2S,4R)-4-ethoxypyrrolidine-2-carboxylate hydrochloride remains promising as asymmetric synthesis techniques advance. With increasing interest in stereochemically defined pharmaceuticals, this compound is well-positioned to play a significant role in developing next-generation therapeutic agents. Its applications in peptide mimetics and small molecule drugs continue to expand, making CAS 2287249-69-6 a valuable asset in both academic and industrial research laboratories worldwide.